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Compound of Interest

Compound Name: 1-(Oxan-3-yl)ethan-1-one

CAS No.: 1443981-45-0

Cat. No.: B1422707

Get Quote

Executive Summary
3-Acetyltetrahydropyran (1-(tetrahydro-2H-pyran-3-yl)ethanone) is a critical pharmacophore

and building block in the synthesis of kinase inhibitors, GPCR ligands, and agrochemicals.

While 4-substituted pyrans are synthetically trivial due to symmetry, the 3-substituted variants

present regio-control challenges.

This guide details two scalable routes:

Route A (The "Enol Ether" Process): A two-step industrial protocol utilizing the acylation of

3,4-dihydro-2H-pyran followed by hydrogenation. This is the preferred route for multi-

kilogram scale-up due to low cost and atom economy.

Route B (The "Oxidative" Process): A high-fidelity route via 3-formyltetrahydropyran, ideal for

generating analytical standards or when late-stage functionalization is required.
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The synthesis hinges on establishing the carbon-carbon bond at the C3 position, which is

sterically less favored than the C4 position and less electronically activated than the C2

(anomeric) position.

Pathway Visualization
The following diagram illustrates the mechanistic flow for the recommended Route A and the

alternative Route B.
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Caption: Mechanistic comparison of direct acylation/reduction (Route A) vs. Grignard/oxidation

(Route B).
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Route A: Acylation of 3,4-Dihydro-2H-pyran (Industrial
Standard)
This route exploits the enol ether character of 3,4-dihydro-2H-pyran (DHP). Electrophilic attack

occurs preferentially at the

-carbon (C5), which, upon hydrogenation, corresponds to the C3 position of the saturated ring.

Step 1: Synthesis of 5-Acetyl-3,4-dihydro-2H-pyran
Mechanism: Friedel-Crafts acylation. Safety Note: The reaction is exothermic. DHP can

polymerize violently with strong acids if not controlled.

Reagents:

3,4-Dihydro-2H-pyran (DHP) [CAS: 110-87-2]

Acetic Anhydride (

)

Boron Trifluoride Diethyl Etherate (

) or Zinc Chloride (

)

Solvent: Dichloromethane (DCM) or Toluene (greener alternative)

Protocol:

Setup: Equip a 2L 3-neck round-bottom flask with a mechanical stirrer, internal

thermometer, and addition funnel under

atmosphere.

Charge: Add Acetic Anhydride (1.2 equiv) and anhydrous DCM (5 vol). Cool to 0°C.

Catalyst Addition: Add
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(0.1 equiv) dropwise, maintaining temperature

.

Substrate Addition: Add DHP (1.0 equiv) dropwise over 60 minutes. Crucial: The rate must

be controlled to keep the internal temperature below 10°C to prevent polymerization.

Reaction: Allow the mixture to warm to room temperature (20-25°C) and stir for 4 hours.

Monitor by TLC (Hexane/EtOAc 4:1) or GC-MS.

Quench: Pour the reaction mixture into ice-cold saturated

solution. Stir vigorously for 30 minutes to hydrolyze excess anhydride.

Workup: Separate phases. Extract aqueous layer with DCM. Wash combined organics

with brine, dry over

, and concentrate

Purification: Vacuum distillation (approx. 70-80°C at 10 mmHg) yields the intermediate as

a pale yellow oil.

Step 2: Hydrogenation to 3-Acetyltetrahydropyran
Mechanism: Heterogeneous catalytic hydrogenation.

Reagents:

5-Acetyl-3,4-dihydro-2H-pyran (from Step 1)

10% Palladium on Carbon (Pd/C) (5 wt% loading)

Solvent: Ethanol or Methanol[1]

Hydrogen Gas (

)

Protocol:
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Setup: High-pressure hydrogenation reactor (Parr shaker or autoclave).

Charge: Dissolve the intermediate in Ethanol (10 vol). Add 10% Pd/C catalyst (5 wt%

relative to substrate).

Hydrogenation: Purge vessel with

(3x), then

(3x). Pressurize to 40 psi (approx. 3 bar).

Reaction: Agitate at room temperature for 6-12 hours. Monitor

uptake.

Filtration: Filter the mixture through a Celite pad to remove the catalyst. Safety: Do not let

the catalyst dry out (pyrophoric).

Isolation: Concentrate the filtrate under reduced pressure.

Final Purification: Fractional distillation yields 3-acetyltetrahydropyran as a colorless liquid.

Route B: Grignard Addition & Oxidation (High Purity/Lab
Scale)
This route is preferred when avoiding high-pressure equipment or when starting from the

commercially available 3-formyltetrahydropyran.

Step 1: Grignard Addition
Reagents: 3-Formyltetrahydropyran, Methylmagnesium Bromide (3M in ether), THF.

Protocol: Standard Grignard addition at -78°C to 0°C. Quench with

. Yields 1-(tetrahydro-2H-pyran-3-yl)ethanol.

Step 2: TEMPO Oxidation
Reagents: Alcohol intermediate, TEMPO (1 mol%), NaOCl (bleach), KBr (catalytic),

DCM/Water biphasic system.
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Protocol:

Dissolve alcohol in DCM. Add TEMPO and KBr dissolved in water.

Cool to 0°C. Add buffered NaOCl (pH 9) dropwise.

Stir vigorously. The orange color of oxidized TEMPO indicates active catalysis.

Quench with sodium thiosulfate. Extract and distill.

Process Data & Specifications
Yield Comparison

Parameter Route A (Acylation/H2) Route B (Grignard/Ox)

Overall Yield 65 - 75% 50 - 60%

Step Count 2 2 (from 3-formyl)

Atom Economy High
Moderate (Stoichiometric

oxidants)

Scalability Excellent (Multi-kg) Good (Gram to kg)

Cost Driver DHP (Cheap) 3-Formyl-THP (Expensive)

Analytical Specifications (Expected)
Appearance: Clear, colorless liquid.

Boiling Point: ~78-82°C at 15 mmHg.

1H NMR (400 MHz, CDCl3):

3.8-3.9 (m, 2H), 3.4-3.5 (m, 2H), 2.5-2.6 (m, 1H, H-3), 2.15 (s, 3H,

), 1.9-1.5 (m, 4H).

GC Purity: >98.0% (area %).[2]
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Troubleshooting & Critical Parameters
Polymerization of DHP (Route A)

Symptom: Formation of a viscous, gummy residue during acylation.

Cause: Temperature spike or excess Lewis Acid.

Fix: Ensure temperature stays

during addition. Use diluted DHP feed.

Incomplete Hydrogenation (Route A)
Symptom: Presence of olefinic protons in NMR (5-6 ppm region).

Cause: Catalyst poisoning or insufficient pressure.

Fix: Use fresh Pd/C. Ensure sulfur-free reagents (sulfur poisons Pd). Increase pressure to 60

psi.

Over-Oxidation (Route B)
Symptom: Formation of carboxylic acid (3-tetrahydropyranyl acetic acid).

Cause: Excess NaOCl or lack of pH control.

Fix: Maintain pH at 8.5-9.5 using

buffer. Monitor oxidant addition strictly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.organic-chemistry.org/synthesis/heterocycles/pyrans/3,4-dihydro-2H-pyrans.shtm
https://pmc.ncbi.nlm.nih.gov/articles/PMC2679502/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2679502/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9571218/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9571218/
https://www.organic-chemistry.org/synthesis/heterocycles/tetrahydropyrans.shtm
https://patentimages.storage.googleapis.com/86/94/ad/dcfe647fae4aba/EP1043321A1.pdf
https://www.benchchem.com/product/b1422707/docs#application-note-scalable-synthesis-of-3-acetyltetrahydropyran
https://www.benchchem.com/product/b1422707/docs#application-note-scalable-synthesis-of-3-acetyltetrahydropyran
https://www.benchchem.com/product/b1422707/docs#application-note-scalable-synthesis-of-3-acetyltetrahydropyran
https://www.benchchem.com/product/b1422707/docs#application-note-scalable-synthesis-of-3-acetyltetrahydropyran
https://www.benchchem.com/product/b1422707?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1422707?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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